Cas no 68776-58-9 (Isoxazole-4-carbonitrile)
Isoxazole-4-carbonitrile structure
Product Name:Isoxazole-4-carbonitrile
CAS No:68776-58-9
MF:C4H2N2O
MW:94.0714802742004
MDL:MFCD00274091
CID:502738
PubChem ID:15590756
Update Time:2025-04-19
Isoxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole-4-carbonitrile
- 1,2-oxazole-4-carbonitrile
- 4-Cyanoisoxazole
- 4-Isoxazolecarbonitrile
- 4-Cyano-isoxazol
- 4-isoxazolecarbonitrile, AldrichCPR
- MFCD00274091
- AKOS006275525
- DTXSID60575300
- s11668
- 68776-58-9
- F2167-2710
- CS-0312434
- FT-0602284
- MB01145
- DB-003476
-
- MDL： MFCD00274091
- Inchi： 1S/C4H2N2O/c5-1-4-2-6-7-3-4/h2-3H
- InChI Key： ONJYXAHBSGPICV-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C=N1
Computed Properties
- Exact Mass: 94.01670
- Monoisotopic Mass: 94.016712692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.258
- Boiling Point: 226.841 °C at 760 mmHg
- Flash Point: 90.99 °C
- Refractive Index: 1.49
- PSA: 49.82000
- LogP: 0.54628
Isoxazole-4-carbonitrile Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
Isoxazole-4-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191415-1g |
Isoxazole-4-carbonitrile |
68776-58-9 | 95% | 1g |
$393 | 2021-08-05 | |
| TRC | I918468-10mg |
Isoxazole-4-carbonitrile |
68776-58-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918468-50mg |
Isoxazole-4-carbonitrile |
68776-58-9 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I918468-100mg |
Isoxazole-4-carbonitrile |
68776-58-9 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM191415-1g |
Isoxazole-4-carbonitrile |
68776-58-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| abcr | AB496333-250 mg |
Isoxazole-4-carbonitrile; 95% |
68776-58-9 | 250MG |
€331.20 | 2022-07-29 | ||
| abcr | AB496333-1 g |
Isoxazole-4-carbonitrile; 95% |
68776-58-9 | 1g |
€760.50 | 2022-07-29 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I42340-25g |
1,2-oxazole-4-carbonitrile |
68776-58-9 | 95% | 25g |
¥24760.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I42340-1g |
1,2-oxazole-4-carbonitrile |
68776-58-9 | 95% | 1g |
¥2710.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I42340-10g |
1,2-oxazole-4-carbonitrile |
68776-58-9 | 95% | 10g |
¥14630.0 | 2023-09-07 |
Isoxazole-4-carbonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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